Cas no 211943-03-2 (2-Thiazolecarboxaldehyde,4-(methoxymethyl)-)
211943-03-2 structure
Product Name:2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
CAS No:211943-03-2
MF:C6H7NO2S
MW:157.190280199051
CID:242437
Update Time:2024-01-26
2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
- 4-(Methoxymethyl)thiazole-2-carbaldehyde
- 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)- (9CI)
- 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)-
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- Inchi: 1S/C6H7NO2S/c1-9-3-5-4-10-6(2-8)7-5/h2,4H,3H2,1H3
- InChI Key: KKOVYCBCXCRCFH-UHFFFAOYSA-N
- SMILES: S1C=C(COC)N=C1C=O
Computed Properties
- Exact Mass: 157.01981
- Monoisotopic Mass: 157.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- Boiling Point: 258.5±32.0 °C(Predicted)
- PSA: 39.19
- pka: -0.79±0.10(Predicted)
2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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